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Compound of Interest

Compound Name: 5-Acetamido-2-chloropyridine

Cat. No.: B112439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Acetamido-2-chloropyridine, systematically known as N-(6-chloropyridin-3-yl)acetamide, is

a substituted pyridine derivative that holds potential as a valuable building block in the fields of

medicinal chemistry and agrochemical research. Its chemical structure, featuring a reactive

chlorine atom and an acetamido group on a pyridine ring, offers versatile opportunities for the

synthesis of more complex molecules with diverse biological activities. This technical guide

provides a comprehensive overview of the commercial availability, synthesis, and potential

biological significance of 5-Acetamido-2-chloropyridine, with a focus on its relevance to

researchers and professionals in drug discovery and development.

Commercial Availability
5-Acetamido-2-chloropyridine is commercially available from various chemical suppliers,

catering to the needs of research and development laboratories. The compound is typically

offered in different quantities with varying purity levels. Below is a summary of representative

commercial sources.
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Supplier Catalog Number Purity
Available
Quantities

AK Scientific V5002 Not Specified 5g

Chemenu CM319716 Not Specified 1g, 5g

Apollo Scientific OR954492 Not Specified 1g

Note: Pricing and availability are subject to change. It is recommended to consult the suppliers'

websites for the most current information.

Physicochemical Properties
Property Value

IUPAC Name N-(6-chloropyridin-3-yl)acetamide

Synonyms
5-Acetamido-2-chloropyridine, 2-Chloro-5-

acetamidopyridine

CAS Number 45965-30-8

Molecular Formula C₇H₇ClN₂O

Molecular Weight 170.60 g/mol

Appearance Off-white to light brown solid

Solubility Soluble in methanol

Synthesis and Experimental Protocols
The synthesis of 5-Acetamido-2-chloropyridine can be achieved through the acetylation of 5-

amino-2-chloropyridine. While a detailed, step-by-step protocol for this specific conversion is

not readily available in the public domain, a general procedure can be adapted from standard

organic synthesis methodologies.

General Experimental Protocol: Acetylation of 5-Amino-2-chloropyridine

Materials:
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5-Amino-2-chloropyridine

Acetic anhydride

Pyridine (or another suitable base)

Dichloromethane (or another suitable solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware and equipment

Procedure:

Dissolution: Dissolve 5-amino-2-chloropyridine in a suitable solvent such as dichloromethane

in a round-bottom flask.

Addition of Base: Add a suitable base, such as pyridine, to the solution to act as a catalyst

and to neutralize the acetic acid byproduct.

Acetylation: Cool the mixture in an ice bath and slowly add acetic anhydride dropwise with

constant stirring.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by adding a saturated solution

of sodium bicarbonate. Separate the organic layer and wash it sequentially with water and

brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude 5-Acetamido-2-chloropyridine by recrystallization or column

chromatography to yield the final product.
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Logical Workflow for Synthesis:

5-Amino-2-chloropyridine Dissolve in
Dichloromethane Add Pyridine Add Acetic Anhydride

(0°C to RT)
Reaction Work-up
(NaHCO3 wash)

Purification
(Recrystallization/
Chromatography)

5-Acetamido-2-chloropyridine
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Caption: Synthetic workflow for 5-Acetamido-2-chloropyridine.

Potential Biological Activity and Signaling Pathways
(Contextual)
While no specific studies detailing the biological activity or the precise signaling pathways

affected by 5-Acetamido-2-chloropyridine have been identified in the available literature, the

broader class of substituted chloropyridines and acetamidopyridines has been extensively

investigated, revealing a range of biological effects. This allows for an informed, contextual

discussion of its potential applications.

Many bioactive compounds containing the chloropyridine scaffold are known to act as

insecticides. For instance, the neonicotinoid insecticide Acetamiprid, which contains a (6-

chloropyridin-3-yl)methyl group, functions as an agonist of the nicotinic acetylcholine receptor

(nAChR) in insects. This leads to the overstimulation and subsequent paralysis and death of

the target insect.

Potential Signaling Pathway (Insecticidal Action):
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Caption: Postulated insecticidal mechanism of action.

Furthermore, derivatives of acetamidopyridine have been explored for their therapeutic

potential in humans. For example, certain N-(5-hydroxy-3,4,6-trimethylpyridin-2-yl)acetamide

analogues have demonstrated anti-inflammatory properties by inhibiting the pro-inflammatory

cytokines TNF-α and IL-6. This suggests that acetamidopyridine derivatives could potentially

modulate inflammatory signaling pathways.
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Potential Signaling Pathway (Anti-inflammatory Action):
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Caption: Potential anti-inflammatory mechanism.

Conclusion
5-Acetamido-2-chloropyridine is a readily available chemical intermediate with significant

potential for the synthesis of novel compounds in the pharmaceutical and agrochemical

sectors. While direct biological data for this specific molecule is limited, the well-established

activities of related chloropyridine and acetamidopyridine derivatives provide a strong rationale

for its exploration in drug discovery and pesticide development programs. Further research is

warranted to elucidate the specific biological targets and mechanisms of action of compounds

derived from this versatile scaffold. Researchers are encouraged to utilize the synthetic

approaches and contextual biological insights provided in this guide as a foundation for their

own investigations into the potential of 5-Acetamido-2-chloropyridine.

To cite this document: BenchChem. [Navigating the Research Landscape of 5-Acetamido-2-
chloropyridine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b112439#commercial-availability-of-5-acetamido-2-
chloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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